![molecular formula C15H23NO6 B106895 Ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate CAS No. 179688-27-8](/img/structure/B106895.png)
Ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate
Overview
Description
Ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate, also known as EAB, is a novel small molecule that has been recently used as a reagent in various synthetic processes. EAB is a derivative of benzoic acid and has two amine functional groups. It is a colorless and odorless solid that is soluble in water and organic solvents. EAB has a wide range of applications in scientific research, including synthesis, biochemistry, and physiology.
Scientific Research Applications
LC-MS/MS Method Development for Trace Level Quantification
Ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate, identified as a genotoxic impurity in Erlotinib Hydrochloride, was quantified using a novel LC-MS/MS method. This method was validated for its sensitivity and accuracy in detecting trace levels of this compound (Subbaiah & Reddy, 2017).
Antibacterial Activity and Molecular Docking Study
A compound related to this compound demonstrated significant antibacterial activity against both gram-negative and gram-positive bacteria. This was further analyzed through molecular docking studies to understand the interaction with bacterial enzymes (Shakir, Saoud, & Hussain, 2020).
Mimicking Enzyme Activity in Cadmium(II) Complexes
Research on Cadmium(II) complexes involving a compound structurally similar to this compound revealed its potential to mimic the activity of organophosphate pesticide-degrading enzymes and metallo-β-lactamases. This study highlights its enzymatic mimicry capabilities (Daumann, Gahan, Comba, & Schenk, 2012).
Novel Anti-Juvenile Hormone Agent
This compound was found to have anti-juvenile hormone activity in insect larval development, specifically in the precocious metamorphosis in silkworm larvae (Ishiguro, Fujita, Kim, Shiotsuki, & Kuwano, 2003).
Synthesis of Heterocyclic Compounds
This compound was used as a reagent in synthesizing heterocyclic compounds, indicating its utility in diverse chemical syntheses (Soršak, Sinur, Golič, & Stanovnik, 1995).
Electron-Injecting Materials for Polymer LEDs
Research also includes the development of electron-injecting materials for polymer light-emitting diodes (PLEDs), where derivatives of this compound were used (Huang, Zhang, Liu, & Jen, 2009).
Antitumor Properties
Compounds structurally related to this compound showed potential antitumor properties, providing insights into its application in cancer research (Morreal, Bernacki, Hillman, Atwood, & Cartonia, 1990).
Mechanism of Action
Target of Action
Ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate, also known as Ethyl 4,5-bis(2-methoxyethoxy)-2-aminobenzoate, is a derivative of 2-Amino-4,5-bis(2-methoxyethoxy)benzoic Acid Ethyl Ester . It is an intermediate in the synthesis of Erlotinib , a selective epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor . Therefore, the primary target of this compound is likely the EGFR, a receptor that plays a crucial role in the regulation of cell growth, proliferation, and differentiation .
Mode of Action
Erlotinib inhibits the tyrosine kinase activity of EGFR, preventing autophosphorylation and downstream signaling . As a result, it inhibits cell proliferation and induces apoptosis .
Biochemical Pathways
The compound affects the EGFR signaling pathway, which is involved in numerous cellular processes, including cell proliferation, differentiation, and survival . By inhibiting EGFR, it disrupts these processes, leading to the inhibition of tumor growth .
Pharmacokinetics
As an intermediate in the synthesis of erlotinib , its pharmacokinetic properties may be similar to those of Erlotinib.
Result of Action
As an intermediate in the synthesis of erlotinib , its effects may be similar to those of Erlotinib, which include the inhibition of cell proliferation and induction of apoptosis .
Future Directions
Biochemical Analysis
Biochemical Properties
It is known to be an intermediate in the synthesis of Erlotinib , a selective epidermal growth factor receptor (EGFR)-tyrosine kinase inhibitor and antineoplastic agent . This suggests that it may interact with enzymes, proteins, and other biomolecules involved in the EGFR signaling pathway.
Cellular Effects
Given its role as an intermediate in the synthesis of Erlotinib , it may influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism associated with EGFR.
Molecular Mechanism
As an intermediate in the synthesis of Erlotinib , it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression related to EGFR signaling.
Metabolic Pathways
properties
IUPAC Name |
ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO6/c1-4-20-15(17)11-9-13(21-7-5-18-2)14(10-12(11)16)22-8-6-19-3/h9-10H,4-8,16H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZOWMIHUDJVXBH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1N)OCCOC)OCCOC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20463153 | |
Record name | Ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20463153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
179688-27-8 | |
Record name | Benzoic acid, 2-amino-4,5-bis(2-methoxyethoxy)-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=179688-27-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0179688278 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20463153 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 2-amino-4,5-bis(2-methoxyethoxy)benzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.158.789 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.